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4,5-Difluoro-2-(trifluoromethyl)phenylhydrazine

Catalog No.
S6598735
CAS No.
2088941-68-6
M.F
C7H5F5N2
M. Wt
212.12 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4,5-Difluoro-2-(trifluoromethyl)phenylhydrazine

CAS Number

2088941-68-6

Product Name

4,5-Difluoro-2-(trifluoromethyl)phenylhydrazine

IUPAC Name

[4,5-difluoro-2-(trifluoromethyl)phenyl]hydrazine

Molecular Formula

C7H5F5N2

Molecular Weight

212.12 g/mol

InChI

InChI=1S/C7H5F5N2/c8-4-1-3(7(10,11)12)6(14-13)2-5(4)9/h1-2,14H,13H2

InChI Key

UBPCTHCPMBJDGD-UHFFFAOYSA-N

SMILES

C1=C(C(=CC(=C1F)F)NN)C(F)(F)F

Canonical SMILES

C1=C(C(=CC(=C1F)F)NN)C(F)(F)F
  • Medicinal Chemistry: The presence of the trifluoromethyl group and the hydrazine functionality suggests potential for exploring this compound as a scaffold for drug discovery. Trifluoromethyl groups are commonly found in pharmaceuticals due to their ability to improve drug properties such as bioavailability and metabolic stability []. Hydrazines can also be found in various medications, and some possess anti-cancer properties []. Further research would be needed to determine if 4,5-Difluoro-2-(trifluoromethyl)phenylhydrazine exhibits any useful biological activity.
  • Material Science: Fluoroaryl hydrazines have been explored for their potential use in various materials science applications. For instance, they have been investigated as flame retardants []. More research is needed to assess the suitability of 4,5-Difluoro-2-(trifluoromethyl)phenylhydrazine for such applications.

XLogP3

2.2

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

2

Exact Mass

212.03728898 g/mol

Monoisotopic Mass

212.03728898 g/mol

Heavy Atom Count

14

Dates

Last modified: 11-23-2023

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